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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selectivity profile of Acifran for the G-protein
coupled receptor GPR109A over its homolog GPR109B. Acifran, a synthetic agonist, is active
at both receptors, which are known as the high and low-affinity niacin receptors, respectively.[1]
[2][3] Understanding the selectivity of compounds like Acifran is crucial for developing targeted
therapeutics with improved efficacy and reduced side effects. This document summarizes key
guantitative data, outlines experimental methodologies for assessing selectivity, and visualizes
the relevant biological and experimental pathways.

Selectivity Profile of Acifran

Acifran demonstrates a modest selectivity for GPR109A over GPR109B. The potency of
Acifran at each receptor is typically determined by measuring its half-maximal effective
concentration (EC50) in functional assays. Lower EC50 values indicate higher potency.
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Compound Receptor EC50 (nM) Reference
Acifran GPR109A (HM74A) 160 [3]
Acifran GPR109B (HM74) 316 [3]

Based on these values, Acifran is approximately 2-fold more potent at GPR109A than at
GPR109B.

Signaling Pathways of GPR109A and GPR109B

Both GPR109A and GPR109B are coupled to the Gi family of G-proteins.[4] Upon agonist
binding, these receptors trigger a signaling cascade that leads to the inhibition of adenylyl
cyclase, resulting in a decrease in intracellular cyclic AMP (CAMP) levels.[5][6] This pathway is
sensitive to pertussis toxin, which ADP-ribosylates and inactivates Gi proteins, thereby blocking
the receptor-mediated response.[3][5] Activation of these receptors can also lead to the
phosphorylation of extracellular signal-regulated kinases 1 and 2 (ERK1/ERK2).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact our Ph.D. Support Team for a compatibility check
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